molecular formula C11H14N2O B8602447 3-(m-Dimethylaminophenoxy)propionitrile

3-(m-Dimethylaminophenoxy)propionitrile

Cat. No. B8602447
M. Wt: 190.24 g/mol
InChI Key: DNOKHARFSWNLKE-UHFFFAOYSA-N
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Description

3-(m-Dimethylaminophenoxy)propionitrile is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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properties

Product Name

3-(m-Dimethylaminophenoxy)propionitrile

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

3-[3-(dimethylamino)phenoxy]propanenitrile

InChI

InChI=1S/C11H14N2O/c1-13(2)10-5-3-6-11(9-10)14-8-4-7-12/h3,5-6,9H,4,8H2,1-2H3

InChI Key

DNOKHARFSWNLKE-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=CC=C1)OCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 407 g (7.68 moles) portion of acrylonitrile and 500 g (3.65 moles) of m-dimethylaminophenol were placed in a 3-l, 3-necked flask equipped with a stirrer and reflux condenser with a drying tube. The solution was treated with 4 g (0.17 mole) of metallic sodium, over 0.7 hr., with an observed temperature rise from 10° to 24°. The reaction mixture was heated to reflux over 0.8 hr., refluxed for 22 hrs., cooled, treated with 11 ml of glacial acetic acid and the excess acrylonitrile removed under reduced pressure. The residue was taken up in 3.8-l of ether, decanted from a purple resinous material, stored over Darco overnight and filtered. The filtrate was stripped of ether under reduced pressure to give 590 g (80%) of the desired nitrile (brown).
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